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Compound of Interest

Compound Name: 2-Nitrotoluene

Cat. No.: B127304

An In-depth Technical Guide to 2-Nitrotoluene
Chemical Identifier:

e CAS Number: 88-72-2[1][2]

Overview

2-Nitrotoluene (o-nitrotoluene) is an organic compound with the chemical formula
CHsCeHaNO2.[1][3] It is a pale yellow, oily liquid with a faint aromatic odor, sometimes
described as resembling almonds.[4][5][6][7] This nitroaromatic compound is a key industrial
intermediate, primarily synthesized through the nitration of toluene.[2][8] Its main application
lies in the production of o-toluidine, which is a precursor for various azo and sulfur dyes.[2][4][8]
[9] It is also utilized in the manufacturing of agricultural chemicals, rubber chemicals,
explosives, and as an intermediate in the pharmaceutical industry.[2][4][8][9]

Physical and Chemical Properties

2-Nitrotoluene is a combustible liquid that is slightly soluble in water but miscible with many
organic solvents like ethanol, ether, benzene, and chloroform.[4][6][8][10] It exists in two
crystalline forms, a and 3, with different melting points.[3]

Table 1: Physical and Chemical Properties of 2-Nitrotoluene
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Property Value References

Molecular Formula C7H7NO2 [1][10][11]

Molecular Weight 137.14 g/mol [1][7]

Appearance Pale yellow liquid [2][6181[11]

Odor Weak, aromatic [31141[5]

CAS Number 88-72-2 [1][2]111]

) 1.161 - 1.163 g/cm?3 at 15-25
Density o [2][5][6][8]
] ] -9.3 °C (a-form), -3.17 °C (B-

Melting Point [2][3][8]
form)

Boiling Point 220.4 - 222 °C [2][3]8]

Flash Point 106 °C (Closed Cup) [416111]

Water Solubility 652 mg/L at 30 °C [2][8]
Soluble in ethanol, ether,

Solubility [4][8][10]
benzene, acetone, chloroform

Vapor Pressure 0.1 mmHg at 20 °C [31[6]

Vapor Density 4.72 (Air=1) [5][11]

Octanol/Water Partition

o 2.3 [71111]
Coefficient (log Kow)
Refractive Index (n20/D) 1.546 [1][5]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-Nitrotoluene.

Infrared, ultraviolet, nuclear magnetic resonance, and mass spectral data have been reported.

[8]112]

Table 2: Spectroscopic Data for 2-Nitrotoluene
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] Key Peaks | Chemical
Technique j References
Shifts

0 ~7.93 ppm (d), d ~7.49 ppm
1H NMR (in CDCI5) 1), 6 ~7.33 ppm (m), 6 ~2.57 [13]
ppm (s, -CHs)

Expected signals at 145-155
m (C-NOz), 120-145 ppm
3¢ NMR ppm ( _ ) pp [14]
(Aromatic C-H, C-CHs), 15-25

ppm (-CHs)

Characteristic peaks for C-H
Infrared (IR) (aromatic), C=C (aromatic), N- [8][12]
O (nitro group), C-H (aliphatic)

Molecular lon (M*) at m/z 137,
Mass Spectrometry (MS) with characteristic [15][16]

fragmentation patterns

) Spectral data have been
Ultraviolet (UV) ed [8][12]
reported.

Experimental Protocols
Synthesis of 2-Nitrotoluene via Toluene Nitration

The industrial production of nitrotoluenes involves the nitration of toluene using a mixed acid
solution of sulfuric and nitric acid.[2][8] This process yields a mixture of isomers, predominantly
2-nitrotoluene (55-60%) and 4-nitrotoluene (35-40%), with a small amount of 3-nitrotoluene (3-
4%).[8][11] The isomers are then separated by fractional distillation and crystallization.[8][12]

Objective: To synthesize a mixture of nitrotoluene isomers from toluene.
Materials:
» Toluene (freshly distilled)

e Concentrated Sulfuric Acid (H2SO4, 98%)
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Concentrated Nitric Acid (HNOs, 65-70%)

Cyclohexane

Saturated Sodium Bicarbonate Solution (NaHCO3)

Anhydrous Sodium Sulfate (Na2S0a4)
e Ice

Equipment:

e Three-neck flask (250 mL)

o Dropping funnel with pressure equalization
 Internal thermometer

o Magnetic stirrer with stir bar

* Ice-salt bath

e Separating funnel

» Rotary evaporator

Procedure:

o Preparation of Nitrating Acid: In a separate flask, slowly add 12.5 mL of concentrated sulfuric
acid to 10.6 mL of concentrated nitric acid while cooling in an ice bath.[17] Cool the resulting
nitrating acid to -5 °C using an ice-salt bath.[17]

o Toluene Preparation: Charge the three-neck flask with 9.21 g (10.6 mL) of toluene. Cool the
toluene to -10 °C in an ice-salt bath.[17]

 Nitration Reaction: Slowly add the cold nitrating acid dropwise to the stirred toluene from the
dropping funnel.[17] The rate of addition should be controlled to maintain the reaction
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temperature between 25 °C and 40 °C (industrial scale) or below 0 °C (lab scale to avoid
dinitration).[6][8][17] This addition typically takes 1.5-2 hours.[11][17]

o Reaction Completion: After the addition is complete, allow the mixture to slowly warm to
room temperature and continue stirring for an additional 2-3 hours.[17]

o Work-up: Pour the reaction mixture onto 250 g of ice in a beaker.[17] Transfer the mixture to
a separating funnel.

o Extraction: Extract the product with one 40 mL portion, followed by two 10 mL portions of
cyclohexane.[17]

e Washing: Combine the organic layers and wash them sequentially with 10 mL of water, 10
mL of saturated sodium bicarbonate solution, and finally with another 10 mL of water.[17]

e Drying and Isolation: Dry the organic phase over anhydrous sodium sulfate.[17] Filter off the
drying agent and remove the solvent (cyclohexane) using a rotary evaporator. The crude
product is obtained as an oily residue.[17]

 Purification: The individual isomers can be separated from the crude mixture by fractional
distillation under reduced pressure.[8][11][12]

Analysis of 2-Nitrotoluene in Air Samples via GC/FID

This method is based on NIOSH Method 2005 for nitroaromatic compounds.[18]
Objective: To determine the concentration of 2-Nitrotoluene in a workplace air sample.
Materials:

 Silica gel sorbent tubes

e Methanol (desorbing solution)

e 2-Nitrotoluene standard for calibration

Equipment:
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Personal sampling pump

Gas Chromatograph with Flame lonization Detector (GC/FID)

Ultrasonic bath

Vials for desorption
Procedure:

o Sample Collection: Calibrate a personal sampling pump to a known flow rate. Draw a known
volume of air (e.g., 30 L) through a solid sorbent tube containing silica gel to adsorb the
analyte.[8]

o Sample Preparation: Break the ends of the sorbent tube and transfer the silica gel to a vial.
Add a measured amount of methanol to the vial to desorb the 2-Nitrotoluene.[8]

o Desorption: Place the vial in an ultrasonic bath to facilitate the desorption process.[18]
e Analysis: Inject an aliquot of the methanol solution into a GC/FID system for analysis.[8]

e Quantification: Prepare a calibration curve using standard solutions of 2-Nitrotoluene in
methanol. Compare the peak area of the sample to the calibration curve to determine the
concentration of 2-Nitrotoluene. The typical working range for a 30 L air sample is 0.346 to
1.73 ppm (1.97 to 9.86 mg/m3).[8][18]
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Caption: Synthesis workflow for 2-Nitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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